Cas no 1690553-06-0 (2-Thiazolamine, 4-(1-methoxy-1-methylethyl)-)

• Product Name: 2-Thiazolamine, 4-(1-methoxy-1-methylethyl)-
• CAS No: 1690553-06-0
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5295603
• Update Time: 2025-05-23

2-Thiazolamine, 4-(1-methoxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(1-methoxy-1-methylethyl)-

• Inchi： 1S/C7H12N2OS/c1-7(2,10-3)5-4-11-6(8)9-5/h4H,1-3H3,(H2,8,9)
• InChI Key： IUXMFXQKDPTBBK-UHFFFAOYSA-N
• SMILES： S1C=C(C(OC)(C)C)N=C1N

Additional information on 2-Thiazolamine, 4-(1-methoxy-1-methylethyl)-

Compound CAS No 1690553-06-0: 2-Thiazolamine, 4-(1-methoxy-1-methylethyl)-

The compound with CAS No 1690553-06-0, known as 2-Thiazolamine, 4-(1-methoxy-1-methylethyl)-, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the thiazolamine class, which has garnered considerable attention due to its unique structural properties and potential applications in drug development.

Thiazolamines are heterocyclic compounds characterized by a five-membered ring containing sulfur and nitrogen atoms. The substitution pattern of this compound, particularly the presence of a 1-methoxy-1-methylethyl group at the 4-position of the thiazole ring, imparts distinct chemical and biological properties. This substitution enhances the molecule's stability and bioavailability, making it a promising candidate for various therapeutic applications.

Recent studies have explored the antimicrobial properties of 2-Thiazolamine, 4-(1-methoxy-1-methylethyl)-, demonstrating its potential as an effective agent against a range of bacterial and fungal pathogens. Researchers have also investigated its role in neuroprotective therapies, where it has shown promise in mitigating oxidative stress and inflammation in neuronal cells.

In the context of drug delivery systems, this compound has been utilized as a carrier molecule due to its ability to enhance the solubility and permeability of hydrophobic drugs. Its biocompatibility and non-toxic profile further support its suitability for biomedical applications.

Moreover, advancements in synthetic methodologies have enabled the efficient production of 2-Thiazolamine, 4-(1-methoxy-1-methylethyl)- on an industrial scale. These methods leverage green chemistry principles, ensuring minimal environmental impact while maintaining high yields.

The integration of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in numerous disease states.

In conclusion, 2-Thiazolamine, 4-(1-methoxy-1-methylethyl)- (CAS No 1690553-06-0) stands out as a versatile molecule with diverse applications across multiple scientific domains. Its continued exploration will undoubtedly contribute to groundbreaking discoveries in medicine and materials science.